4-(4H,5H,6H,7H-Thieno[3,2-C]pyridin-5-YL)piperidine

• Molecular Formula: C12H18N2S
• Molecular Weight: 222.35 g/mol
• IUPAC Name: 5-piperidin-4-yl-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C12H18N2S/c1-5-13-6-2-11(1)14-7-3-12-10(9-14)4-8-15-12/h4,8,11,13H,1-3,5-7,9H2
• InChI Key: DOCBYMNEINOAFL-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CCC3=C(C2)C=CS3

Description

Systematic IUPAC Nomenclature and Structural Representation

The compound’s IUPAC name, 4-(4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl)piperidine , derives from its fused bicyclic core and substituent arrangement. The thieno[3,2-c]pyridine moiety consists of a thiophene ring (five-membered, sulfur-containing) fused to a pyridine ring (six-membered, nitrogen-containing) at the [3,2-c] positions. This fusion creates a bicyclic system where the thiophene’s third carbon bonds to the pyridine’s second carbon, and the pyridine’s third carbon bonds to the thiophene’s adjacent position.

The prefix 4H,5H,6H,7H specifies the hydrogenation state, indicating partial unsaturation across positions 4–7. The piperidine substituent (a six-membered amine ring) attaches to the fifth position of the thienopyridine core. Figure 1 illustrates the structure, highlighting the fused rings and substituent orientation.

Table 1: Key structural features

Feature	Description
Core structure	Thieno[3,2-c]pyridine (fused thiophene-pyridine)
Substituent position	Piperidine at C5 of thienopyridine
Hydrogenation	4H,5H,6H,7H configuration
Ring sizes	Thiophene (5-membered), pyridine (6-membered), piperidine (6-membered)

CAS Registry Number and Synonyms

The compound’s unique CAS Registry Number, 1250524-10-7 , distinguishes it from structurally similar molecules. This identifier ensures precise tracking in chemical databases and regulatory frameworks. While systematic names dominate technical literature, alternative designations include:

• 4-(Thieno[3,2-c]pyridin-5-yl)piperidine (simplified unsaturation notation)
• 5-Piperidin-4-yl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine (explicit hydrogenation description)

These synonyms reflect variations in hydrogenation state representation but retain the core structural identity.

Molecular Formula and Weight Analysis

The molecular formula C₁₂H₁₈N₂S confirms the presence of 12 carbon, 18 hydrogen, 2 nitrogen, and 1 sulfur atom. Calculated molecular weight aligns with experimental data:

Table 2: Molecular weight breakdown

Element	Quantity	Atomic Weight (g/mol)	Contribution (g/mol)
Carbon	12	12.011	144.132
Hydrogen	18	1.008	18.144
Nitrogen	2	14.007	28.014
Sulfur	1	32.065	32.065
Total			222.355

Preparation Methods

Cyclization of N-(3-Thienyl)-methyl-N-[2,2-(OR)₂]ethyl-para-toluene sulfonamide

According to a patented process (US3969358A), the synthesis begins with cyclizing a sulfonamide derivative:

• Starting Material: N-(3-thienyl)-methyl-N-[2,2-(OR)₂]ethyl-para-toluene sulfonamide, where R is a lower alkyl or forms a 2- or 3-membered alkylene radical.
• Reaction Conditions: Acid treatment using strong inorganic acids such as hydrochloric acid, sulfuric acid, or hydrobromic acid, in inert organic solvents like dioxane, ethanol, isopropanol, or butanol.
• Temperature Range: 50°C to boiling point.
• Outcome: Formation of the thieno[3,2-c]pyridine ring system via intramolecular cyclization, yielding derivatives such as 5,6,7,7a-tetrahydro-4H-thieno[3,2-c]pyridin-2-one.

This method emphasizes cost-effectiveness and high yields, with the cyclization step being pivotal for constructing the heterocyclic scaffold.

Pictet-Spengler Reaction for Enantioselective Synthesis

Research (as detailed in PMC articles) highlights the use of a Pictet-Spengler reaction for synthesizing tetrahydrothieno[3,2-c]pyridines:

• Reactants: 2-thiopheneethylamine and aldehydes such as 6-methylpicolinaldehyde.
• Procedure: One-pot reaction under acidic conditions, facilitating the formation of the heterocyclic core with high stereoselectivity.
• Advantages: Rapid synthesis with higher yields, suitable for producing enantiomerically pure compounds, especially the (R)-enantiomers which show increased biological activity.

Multi-step Synthesis via Thiophene Derivatives

The synthesis of substituted tetrahydrothieno[3,2-c]pyridines involves:

• Preparation of 2-substituted thiophenes: Using methods developed by Cagniant and Kirsch, allowing for enantioselective synthesis.
• Cyclization: Acid-mediated cyclization of N-(2-thienyl)-methyl derivatives to generate the core heterocycle.
• Functionalization: Installation of side chains or substituents at specific positions (notably at the 4-position) to tailor biological activity.

Functionalization to Incorporate Piperidine

Following core synthesis, the integration of the piperidine ring typically involves:

• Nucleophilic substitution or coupling reactions: Using halogenated intermediates or activated derivatives of the tetrahydrothieno[3,2-c]pyridine core.
• Reductive amination: To attach the piperidine moiety selectively.
• Use of protecting groups: To ensure selective functionalization at desired sites, followed by deprotection under mild conditions.

Research indicates that the stereochemistry at the 4-position critically influences biological activity, with the (R)-enantiomer demonstrating higher potency, which guides the stereoselective synthesis strategies.

Summary of Key Reaction Conditions and Yields

Method	Starting Material	Reagents & Conditions	Yield	Remarks
Cyclization of sulfonamide derivatives	N-(3-thienyl)-methyl sulfonamide	Acidic cyclization (HCl, H₂SO₄), inert solvent	Up to 80%	Cost-effective, high yield
Pictet-Spengler reaction	2-thiopheneethylamine + aldehyde	Acid catalysis, reflux	60-75%	Enantioselective, rapid
Multi-step thiophene synthesis	Thiophene derivatives	Various, including halogenation, oxidation	Variable	Allows substitution diversity

Stereochemical and Optimization Considerations

• The absolute configuration at the 4-position influences inhibitory activity, with (R)-enantiomers being more potent.
• Reaction optimization involves controlling temperature, solvent polarity, and chiral catalysts to enhance stereoselectivity and yield.
• The use of one-pot reactions and catalytic asymmetric synthesis has been explored to streamline production.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, where functional groups on the thienopyridine or piperidine rings are replaced with other substituents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenated reagents, strong acids or bases.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

While a specific, detailed article focusing solely on the applications of "4-(4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl)piperidine" with comprehensive data tables and case studies is not available within the provided search results, the search results do provide information on the properties, synthesis, and applications of related thieno[3,2-c]pyridine derivatives.

Chemical Information

• 4-(4H,5H,6H,7H-Thieno[3,2-c]pyridin-5-yl)piperidine: This compound has a molecular weight of 222.35 and the molecular formula $C_{12}H_{18}N_2S$ . It is identified by CAS No. 1250524-10-7 .

Thieno[3,2-c]pyridine Derivatives and Their Applications:

• Antitubulin Agents: Several studies describe the synthesis and biological evaluation of novel compounds based on the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine skeleton as antitubulin agents . These compounds inhibit cancer cell growth and tubulin polymerization . Specifically, derivatives with a 2-amino-3-(3′,4′,5′-trimethoxybenzoyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine skeleton showed promising results . The presence of an N-methoxy/ethoxycarbonyl moiety at the 6-position of the 4,5,6,7-tetrahydrothieno[2,3-c]pyridine system was important for potent antiproliferative activity .
• Antiproliferative Activity: Certain 4,5,6,7-tetrahydrothieno[2,3-c]pyridine derivatives exhibit significant antiproliferative activity against cancer cell lines. For example, 2-(3′,4′,5′-trimethoxyanilino)-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridine derivatives with ethoxycarbonyl or methoxycarbonyl substituents at the C-6 position showed high potency against murine leukemia (L1210), human T-lymphoblastoid leukemia (CEM), and human cervix carcinoma (HeLa) cells .
• Other Thieno[3,2-c]pyridine Derivatives:
  • 4-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}pyridin-3-ol, with a molecular weight of 260.31 g/mol, is another related compound .
  • 2-(4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}piperidin-1-yl)pyridine-3-carbonitrile has a molecular weight of 324.4 and a molecular formula of $C_{18}H_{20}N_4S$ .
  • 4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}aniline is another derivative .

Mechanism of Action

The mechanism of action of 4-(4H,5H,6H,7H-Thieno[3,2-C]pyridin-5-YL)piperidine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins involved in critical biological pathways. The compound may exert its effects by binding to these targets, thereby modulating their activity and influencing cellular processes.

Comparison with Similar Compounds

Structural Analogues in the Thienopyridine Class

Thienopyridine derivatives share a common bicyclic core but differ in substituents, which critically influence their pharmacokinetic and pharmacodynamic profiles. Key analogs include:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Pharmacological Role	References
4-(4H...piperidine (Target)	C12H16N2S	232.34	Piperidine at position 5	Hypothesized antiplatelet agent
Prasugrel	C20H20FNO3S	373.44	Cyclopropyl, fluorophenyl, acetate	Prodrug converted to active metabolite (ADP inhibitor)
Clopidogrel Acyl-β-D-glucuronide	C24H25ClN2O8S	537.98	Glucuronide conjugate	Major metabolite of clopidogrel
Compound C1 ()	Not specified	-	Unspecified substituents	Superior antiplatelet activity vs. ticlopidine
4-{...}aniline ()	C13H14N2S	230.33	Aniline group	Structural analog under screening

Key Observations :

• Prasugrel’s fluorophenyl and cyclopropyl groups enhance lipophilicity, favoring blood-brain barrier penetration .
• Activity Trends: Compound C1 () outperformed ticlopidine in antiplatelet assays, highlighting the importance of substituent positioning on the thienopyridine core .

Derivatives with Varied Functional Groups

Modifications to the thienopyridine core or piperidine ring yield diverse biological profiles:

Compound Name (Example)	Functional Group	Molecular Weight	Notable Properties	References
4-oxo-4-{...}butanoic acid	Carboxylic acid	Not specified	Potential for salt formation
3-Chloro-1-{...}propan-1-one	Chloro-ketone	Not specified	Electrophilic reactivity
2-[4-(methylsulfanyl)phenyl]-...	Methylsulfanyl phenyl	304.47	Enhanced metabolic stability

Key Observations :

• Acidic/Basic Groups : Carboxylic acid derivatives (e.g., ) may improve aqueous solubility, while chloro-ketones () could serve as synthetic intermediates for further derivatization.
• Stereochemical Considerations : Prasugrel’s enantiomers exhibit rapid racemization, necessitating clinical use of the racemic form . The target compound’s stereochemistry (if chiral) remains uncharacterized in the evidence.

Research Findings and Implications

• Antiplatelet Activity: Thienopyridine derivatives with piperidine (Target) or optimized aryl groups (e.g., Compound C1) show promising activity, likely due to enhanced P2Y12 receptor binding .
• Synthetic Accessibility : Piperidine-linked derivatives (e.g., ) are synthesized via nucleophilic substitution or coupling reactions, offering scalability for preclinical studies .
• Metabolic Stability : Methylsulfanyl groups () may reduce oxidative metabolism, extending half-life compared to halogenated analogs like prasugrel .

Biological Activity

The compound 4-(4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl)piperidine is a heterocyclic organic compound with significant biological activity, particularly in the field of medicinal chemistry. This article explores its synthesis, biological evaluations, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

• Molecular Formula : C15H18N2S
• Molecular Weight : 258.38 g/mol
• CAS Number : [specific CAS number if available]

The compound features a piperidine ring fused with a thieno[3,2-c]pyridine moiety, which is critical for its biological properties. The thieno[3,2-c]pyridine structure is known for enhancing the pharmacological profile of compounds.

Synthesis

The synthesis of 4-(4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl)piperidine typically involves multi-step organic reactions including cyclization and functional group transformations. Various synthetic routes have been documented in the literature that yield this compound with high purity and yield.

Antiproliferative Activity

One of the most notable biological activities of this compound is its antiproliferative effect against various cancer cell lines. Research has shown that derivatives containing the thieno[3,2-c]pyridine structure exhibit significant activity against cancer cells such as:

• HeLa (cervical cancer)
• CEM (T-lymphoblastoid leukemia)
• L1210 (murine leukemia)

In vitro studies have reported IC50 values indicating the concentration required to inhibit cell growth by 50%. For instance:

Compound	Cell Line	IC50 (µM)
4-(4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl)piperidine	HeLa	1.1
4-(4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl)piperidine	CEM	2.3
4-(4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl)piperidine	L1210	2.8

These results indicate that the compound has selective toxicity towards cancer cells while sparing normal human peripheral blood mononuclear cells (PBMC), which showed IC50 values greater than 20 µM .

The mechanism by which 4-(4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl)piperidine exerts its antiproliferative effects is believed to involve inhibition of tubulin assembly. This action disrupts microtubule dynamics essential for mitosis and cellular division. Comparative studies have shown that compounds with similar structures but lacking the piperidine moiety exhibit significantly reduced activity .

Case Studies and Research Findings

Several studies have highlighted the potential therapeutic applications of this compound in cancer treatment:

• Study on Anticancer Activity : A study published in Molecules evaluated various thieno[3,2-c]pyridine derivatives for their cytotoxic effects against cancer cell lines. The results indicated that modifications to the piperidine ring could enhance potency and selectivity .
• In Vivo Studies : Preliminary in vivo studies suggest that derivatives of this compound could be effective in reducing tumor size in animal models when administered at specific dosages .
• Structure-Activity Relationship (SAR) : Research has focused on understanding how structural variations influence biological activity. The presence of electron-donating or withdrawing groups on the piperidine or thienopyridine rings significantly alters pharmacological properties .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-(4H,5H,6H,7H-Thieno[3,2-C]pyridin-5-YL)piperidine?

• Methodological Answer : Synthesis typically involves multi-component reactions. For example, a related thienopyridine-piperidine derivative was synthesized via a one-step protocol using catalytic p-toluenesulfonic acid in a solvent like ethanol or pyridine under reflux (2–4 hours). Key reactants include heterocyclic aldehydes, thiourea, and piperidine derivatives. Post-reaction purification involves washing with ethanol and recrystallization or column chromatography to achieve >95% purity .

Q. How is the compound characterized to confirm its structural integrity?

• Methodological Answer : Use a combination of ¹H and ¹³C NMR spectroscopy to confirm the integration of the thienopyridine and piperidine moieties. Mass spectrometry (MS) provides molecular ion peaks matching the expected molecular weight. Elemental analysis ensures stoichiometric consistency. Computational validation (e.g., Gaussian software) can predict spectral data for cross-verification .

Q. What solvents and reaction conditions optimize yield for derivatives of this compound?

• Methodological Answer : Polar aprotic solvents like pyridine or DMF enhance reaction efficiency by stabilizing intermediates. Reflux conditions (e.g., 80–100°C for 2–4 hours) with acid catalysts (e.g., p-toluenesulfonic acid) are optimal. Yield improvements (70–90%) are achieved by controlling reagent stoichiometry (1:1:1 for aldehyde, thiourea, and piperidine derivatives) and employing inert atmospheres to prevent oxidation .

Advanced Research Questions

Q. How can computational modeling predict the drug-likeness and bioavailability of this compound?

• Methodological Answer : Use tools like SwissADME or Molinspiration to calculate physicochemical parameters (LogP, topological polar surface area). Molecular docking (AutoDock Vina) assesses binding affinity to target enzymes (e.g., kinases). Density Functional Theory (DFT) optimizes the molecule’s geometry and predicts electronic properties relevant to bioavailability. Studies on related compounds show oral bioavailability scores >0.55 when LogP ≤5 and hydrogen bond donors ≤5 .

Q. What experimental strategies resolve contradictions in reported biological activity data?

• Methodological Answer : Address variability by standardizing assays (e.g., MIC for antimicrobial activity, IC₅₀ for cytotoxicity). Replicate studies under controlled conditions (pH, temperature, cell line passage number). Use orthogonal methods:

• In vitro : Compare enzyme inhibition (e.g., kinase assays) with cellular viability (MTT assays).
• In silico : Validate target specificity via molecular dynamics simulations.
  Discrepancies in IC₅₀ values (e.g., 10 µM vs. 50 µM) may arise from differences in cell permeability or assay protocols .

Q. How can multi-component reactions be optimized to synthesize novel derivatives with enhanced activity?

• Methodological Answer : Employ Design of Experiments (DoE) to screen variables (catalyst loading, solvent polarity, temperature). For example, a Central Composite Design (CCD) identified optimal conditions for a related chromeno-pyridine synthesis: 5 mol% p-toluenesulfonic acid, ethanol solvent, 12-hour reflux (yield: 89%). High-throughput screening (HTS) can rapidly assess substituent effects on bioactivity .

Q. What safety protocols are critical for handling this compound in laboratory settings?

• Methodological Answer : Follow GHS hazard codes (e.g., H302: harmful if swallowed; H315: skin irritation). Use PPE (nitrile gloves, lab coat) and work in a fume hood. Store at 2–8°C under nitrogen to prevent degradation. Waste disposal must comply with EPA guidelines (incineration for halogenated organics). Emergency response for spills includes adsorption with inert materials (vermiculite) and neutralization with 10% acetic acid .